Cas no 2034279-12-2 (5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide
• CAS No: 2034279-12-2
• MF: C₁₅H₁₅BrFN₃O₃
• MW: 384.200306177139
• CID: 5347957
• Update Time: 2025-06-22

5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)furan-2-carboxamide
• 5-bromo-N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]furan-2-carboxamide
• 5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide

• Inchi： 1S/C15H15BrFN3O3/c16-13-6-5-12(23-13)14(21)20-10-1-3-11(4-2-10)22-15-18-7-9(17)8-19-15/h5-8,10-11H,1-4H2,(H,20,21)
• InChI Key： LDLYCKYNDGEWSI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2CCC(CC2)OC2N=CC(=CN=2)F)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 3.3
• Topological Polar Surface Area: 77.2

Additional information on 5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide

Comprehensive Overview of 5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide (CAS No. 2034279-12-2)

5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide is a sophisticated small molecule compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a brominated furan core and a fluoropyrimidine moiety, this compound is being explored for its potential applications in targeted therapies. Researchers are particularly interested in its kinase inhibition properties, which could make it a valuable candidate for treating various diseases.

The compound's CAS No. 2034279-12-2 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Its molecular structure combines a cyclohexyl linker with a furan-2-carboxamide group, offering a balance of rigidity and flexibility that is often sought after in drug design. This structural complexity allows for selective interactions with biological targets, making it a subject of ongoing studies in cancer research and inflammatory diseases.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a 5-fluoropyrimidin-2-yl group in this molecule aligns with this trend, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. Additionally, the bromo substituent on the furan ring introduces potential for further functionalization, enabling the development of derivative compounds with tailored biological activities.

From a synthetic chemistry perspective, 5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide presents intriguing challenges and opportunities. The stereochemistry at the (1r,4r)-cyclohexyl position is crucial for its biological activity, emphasizing the importance of enantioselective synthesis. Researchers are also investigating its structure-activity relationships (SAR) to optimize its efficacy and reduce off-target effects. These efforts are supported by advanced computational modeling techniques, which help predict interactions with proteins and enzymes.

The compound's potential extends beyond traditional small-molecule applications. With the rise of precision medicine and personalized therapies, molecules like 5-bromo-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]furan-2-carboxamide are being evaluated for their ability to modulate specific pathways involved in disease progression. Its compatibility with high-throughput screening assays further enhances its utility in early-stage drug discovery programs.

As the demand for novel therapeutic agents grows, CAS No. 2034279-12-2 represents a promising scaffold for innovation. Its combination of halogenated and heterocyclic elements offers a versatile platform for designing next-generation drugs. Future research directions may include exploring its role in combination therapies or as a probe compound for studying biological mechanisms. With continued investigation, this compound could contribute to breakthroughs in treating complex diseases.